![molecular formula C23H24N2O B4838551 2-(3,4-dimethylphenyl)-8-methyl-4-(1-pyrrolidinylcarbonyl)quinoline](/img/structure/B4838551.png)
2-(3,4-dimethylphenyl)-8-methyl-4-(1-pyrrolidinylcarbonyl)quinoline
Overview
Description
2-(3,4-dimethylphenyl)-8-methyl-4-(1-pyrrolidinylcarbonyl)quinoline, also known as DMQX, is a quinoline derivative that acts as a selective antagonist of the AMPA receptor. This compound has been widely studied for its potential use in scientific research as a tool to investigate the role of AMPA receptors in various biological processes.
Mechanism of Action
2-(3,4-dimethylphenyl)-8-methyl-4-(1-pyrrolidinylcarbonyl)quinoline acts as a selective antagonist of the AMPA receptor, which is a type of ionotropic glutamate receptor that is widely distributed throughout the central nervous system. By blocking the activity of AMPA receptors, this compound can modulate the excitability of neurons and alter synaptic plasticity, leading to changes in behavior and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of synaptic transmission, the inhibition of long-term potentiation, and the reduction of pain sensitivity. It has also been shown to have neuroprotective effects in certain models of neurodegenerative disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(3,4-dimethylphenyl)-8-methyl-4-(1-pyrrolidinylcarbonyl)quinoline as a tool for scientific research is its selectivity for the AMPA receptor, which allows for more precise investigation of the role of this receptor in various biological processes. However, one limitation is that this compound can also interact with other types of ionotropic glutamate receptors, such as kainate receptors, which can complicate data interpretation.
Future Directions
There are a number of potential future directions for research involving 2-(3,4-dimethylphenyl)-8-methyl-4-(1-pyrrolidinylcarbonyl)quinoline, including investigating its effects on synaptic plasticity in different brain regions, exploring its potential as a therapeutic agent for neurodegenerative diseases, and developing more selective AMPA receptor antagonists that can be used to further elucidate the role of these receptors in biological processes.
Scientific Research Applications
2-(3,4-dimethylphenyl)-8-methyl-4-(1-pyrrolidinylcarbonyl)quinoline has been used extensively in scientific research to investigate the role of AMPA receptors in various biological processes, including synaptic plasticity, learning and memory, and pain perception. It has also been used to study the effects of drugs that target AMPA receptors, such as ketamine, on these processes.
Properties
IUPAC Name |
[2-(3,4-dimethylphenyl)-8-methylquinolin-4-yl]-pyrrolidin-1-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O/c1-15-9-10-18(13-17(15)3)21-14-20(23(26)25-11-4-5-12-25)19-8-6-7-16(2)22(19)24-21/h6-10,13-14H,4-5,11-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYNFPZIPEAVNEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC(=N2)C3=CC(=C(C=C3)C)C)C(=O)N4CCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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